Cas no 1781548-13-7 (2-Hydroxy-5-methylisonicotinonitrile)

• Product Name: 2-Hydroxy-5-methylisonicotinonitrile
• CAS No: 1781548-13-7
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 4903681
• Update Time: 2025-10-28

2-Hydroxy-5-methylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methylisonicotinonitrile

• Inchi： 1S/C7H6N2O/c1-5-4-9-7(10)2-6(5)3-8/h2,4H,1H3,(H,9,10)
• InChI Key： OYZNQZCERXYFOW-UHFFFAOYSA-N
• SMILES： O=C1C=C(C#N)C(C)=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 277
• XLogP3: -0.4
• Topological Polar Surface Area: 52.9

Additional information on 2-Hydroxy-5-methylisonicotinonitrile

2-Hydroxy-5-methylisonicotinonitrile (CAS No. 1781548-13-7): A Comprehensive Overview

2-Hydroxy-5-methylisonicotinonitrile (CAS No. 1781548-13-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-Hydroxy-5-methylisonicotinonitrile.

The molecular formula of 2-Hydroxy-5-methylisonicotinonitrile is C₉H₉N₃O, and its molecular weight is approximately 179.19 g/mol. The compound features a pyridine ring with a hydroxyl group at the 2-position and a methyl group at the 5-position, along with a cyano group attached to the pyridine ring. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

In terms of physical properties, 2-Hydroxy-5-methylisonicotinonitrile is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.

The synthesis of 2-Hydroxy-5-methylisonicotinonitrile can be achieved through various routes. One common method involves the reaction of 2-hydroxypyridine with methyl iodide to form 2-hydroxy-5-methylpyridine, followed by nitrilation using a suitable nitrating agent such as bromoacetonitrile or cyanogen bromide. Another approach involves the condensation of 2-hydroxypyridine with acetonitrile in the presence of a strong base like potassium tert-butoxide.

The biological activities of 2-Hydroxy-5-methylisonicotinonitrile have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Beyond its anti-inflammatory and antioxidant effects, 2-Hydroxy-5-methylisonicotinonitrile has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that it can cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been shown to activate the Nrf2 pathway, which plays a crucial role in maintaining cellular redox balance and preventing oxidative stress-induced neuronal death.

In the context of cancer research, 2-Hydroxy-5-methylisonicotinonitrile has been investigated for its potential anticancer properties. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer activity involves the modulation of multiple signaling pathways, such as p53 activation and inhibition of PI3K/Akt signaling.

The pharmacokinetic profile of 2-Hydroxy-5-methylisonicotinonitrile has also been evaluated in animal models. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and potential drug interactions.

In conclusion, 2-Hydroxy-5-methylisonicotinonitrile (CAS No. 1781548-13-7) is a multifaceted compound with diverse biological activities that hold significant potential for therapeutic applications. Its anti-inflammatory, antioxidant, neuroprotective, and anticancer properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various diseases.